2-Propenoic acid, 2-methyl-, 2-(trimethylsilyl)ethyl ester

• CAS No.: 95049-21-1
• Molecular Formula: C9H18O2Si
• Molecular Weight: 186.32 g/mol
• IUPAC Name: 2-trimethylsilylethyl 2-methylprop-2-enoate
• InChI: InChI=1S/C9H18O2Si/c1-8(2)9(10)11-6-7-12(3,4)5/h1,6-7H2,2-5H3
• InChI Key: BLPKMFJVYUDOQG-UHFFFAOYSA-N
• SMILES: CC(=C)C(=O)OCC[Si](C)(C)C

Description

2-Propenoic acid, 2-methyl-, 2-(trimethylsilyl)ethyl ester is a useful research compound. Its molecular formula is C9H18O2Si and its molecular weight is 186.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Trimethylsilylethanol (Aldrich) (30 g, 0.25 mole) was placed in a round bottom flask equipped with a condenser, addition funnel, magnetic stirrer and a nitrogen inlet. 200 ml dichloromethane, pyridine (20.80 g, 0.26 mole) and 100 mg of phenothiazine were added to the flask. While stirring, methacryloyl chloride (27.18 g, 0.26 mole) in 100 ml dichloromethane was added dropwise at room temperature. A mildly exothermic reaction occurred. The mixture was stirred overnight at room temperature. Afterwards, the mixture was washed with 1×100 ml deionized water and 2×100 ml brine and dried over anhydrous magnesium sulfate. The solution was concentrated in vacuo. Fractional distillation under reduced pressure gave 20.82 grams of the desired product at 35-38° C. at 0.5 mm.